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Abstract
Profluralin is a selective, pre-emergence dinitroaniline herbicide developed for the control of a

wide range of annual grasses and broadleaf weeds. Though its use has largely been

discontinued, its history and mechanism of action provide valuable insights into herbicide

development and microtubule--targeting agents. This technical guide provides an in-depth

overview of the discovery, history, chemical properties, synthesis, mode of action, and key

experimental findings related to Profluralin. All quantitative data are summarized in structured

tables, and detailed experimental protocols for seminal studies are provided. Signaling

pathways and experimental workflows are visually represented using diagrams to facilitate a

comprehensive understanding of this herbicide's scientific background.

Introduction
Profluralin, chemically known as N-(cyclopropylmethyl)-2,6-dinitro-N-propyl-4-

(trifluoromethyl)aniline, emerged from the broader class of dinitroaniline herbicides.[1][2] It was

primarily used as a pre-emergence herbicide, incorporated into the soil to control germinating

weeds in various crops, including cotton, soybeans, peanuts, and sunflowers.[1][2] Developed

and commercialized by Ciba-Geigy (later Syngenta), Profluralin's history is intertwined with

the development of other significant dinitroaniline herbicides, most notably trifluralin.[1] This

guide will delve into the technical details of Profluralin, from its initial synthesis to its biological

mechanism and environmental fate.
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History of Discovery and Development
The development of Profluralin is closely linked to the pioneering work on trifluralin by Eli Lilly

and Company in the 1960s. The success of trifluralin spurred further research into related

dinitroaniline compounds with potential herbicidal activity. Ciba-Geigy AG, a major player in the

agrochemical industry, developed Profluralin as part of its herbicide portfolio.

Profluralin was introduced under the trade names "Pregard" and "Tolban". It was registered in

the United States in August 1975. Records indicate that 48,000 pounds of Profluralin were

used in the US in 1974, and usage estimates from 1994 ranged from 5,000 to 65,000 pounds.

However, its registration expired in April 1984, and its use has since declined significantly.

Chemical and Physical Properties
A comprehensive summary of the chemical and physical properties of Profluralin is presented

in Table 1.

Property Value Reference

IUPAC Name

N-(cyclopropylmethyl)-2,6-

dinitro-N-propyl-4-

(trifluoromethyl)aniline

CAS Number 26399-36-0

Molecular Formula C₁₄H₁₆F₃N₃O₄

Molecular Weight 347.29 g/mol

Appearance Yellow-orange solid

Melting Point 32-36 °C

Solubility in Water 0.1 mg/L (at 20 °C)

Vapor Pressure 8.4 mPa (at 25 °C)

Synthesis of Profluralin
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The synthesis of Profluralin involves the reaction of 4-chloro-3,5-dinitrobenzotrifluoride with N-

cyclopropylmethyl-N-n-propylamine. This reaction is a nucleophilic aromatic substitution where

the amine displaces the chlorine atom on the aromatic ring.

Experimental Protocol: Synthesis of Profluralin
Materials:

4-chloro-3,5-dinitrobenzotrifluoride

N-cyclopropylmethyl-N-n-propylamine

Suitable solvent (e.g., a polar aprotic solvent like dimethylformamide)

Base (e.g., potassium carbonate) to neutralize the HCl byproduct

Procedure:

Dissolve 4-chloro-3,5-dinitrobenzotrifluoride in the chosen solvent in a reaction vessel

equipped with a stirrer and a condenser.

Add an equimolar amount of N-cyclopropylmethyl-N-n-propylamine to the solution.

Add a slight excess of the base to the reaction mixture.

Heat the mixture under reflux for several hours to ensure the reaction goes to completion.

The reaction progress can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into water to precipitate the crude Profluralin.

Filter the precipitate, wash it with water to remove any inorganic impurities, and dry it.

Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure

Profluralin.
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Figure 1: Simplified reaction scheme for the synthesis of Profluralin.

Mode of Action: Microtubule Assembly Inhibition
Profluralin, like other dinitroaniline herbicides, exerts its phytotoxic effects by disrupting

microtubule assembly in plant cells. Microtubules are essential components of the

cytoskeleton, playing crucial roles in cell division, cell wall formation, and intracellular transport.

The primary target of Profluralin is the tubulin protein, the building block of microtubules.

Profluralin binds to tubulin dimers, preventing their polymerization into functional microtubules.

This disruption of microtubule dynamics leads to a cascade of cellular effects, ultimately

resulting in the death of the weed seedling.

Signaling Pathway: Disruption of Microtubule Dynamics
The process begins with the absorption of Profluralin by the roots of a germinating weed. The

herbicide then translocates to the meristematic tissues, where cell division is actively occurring.
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Figure 2: Profluralin's mechanism of action, inhibiting microtubule polymerization.

Experimental Protocol: In Vitro Tubulin Polymerization
Assay
This assay is used to directly measure the effect of a compound on the polymerization of

tubulin into microtubules.

Materials:

Purified tubulin protein

Polymerization buffer (e.g., containing GTP, MgCl₂, and a buffer like PIPES)

Profluralin stock solution (dissolved in a suitable solvent like DMSO)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b1679168?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679168?utm_src=pdf-body
https://www.benchchem.com/product/b1679168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A spectrophotometer or fluorometer capable of monitoring turbidity or fluorescence at 340

nm.

Procedure:

Prepare a reaction mixture containing the polymerization buffer and purified tubulin in a

cuvette.

Add a specific concentration of Profluralin or the vehicle control (DMSO) to the reaction

mixture.

Initiate polymerization by raising the temperature to 37 °C.

Monitor the change in absorbance (turbidity) at 340 nm over time. An increase in absorbance

indicates microtubule polymerization.

Compare the polymerization curves of the Profluralin-treated samples to the control.

Inhibition of polymerization will be observed as a decrease in the rate and extent of the

absorbance increase.

Efficacy and Crop Selectivity
Profluralin was effective against a range of annual grasses and broadleaf weeds. Its pre-

emergence application targeted weeds as they germinated, preventing them from establishing

in the crop.

Table 2: Weeds Controlled by Profluralin

Weed Type Species

Annual Grasses

Barnyardgrass (Echinochloa crus-galli),

Crabgrass (Digitaria spp.), Foxtails (Setaria

spp.)

Broadleaf Weeds

Pigweed (Amaranthus spp.), Lambsquarters

(Chenopodium album), Purslane (Portulaca

oleracea)
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Note: This is not an exhaustive list, and efficacy can vary depending on environmental

conditions and application rates.

Toxicology
The toxicological profile of Profluralin has been evaluated in various studies. A summary of

key toxicological data is presented in Table 3.

Table 3: Toxicological Data for Profluralin

Study Type Species Route Value Reference

Acute Oral LD₅₀ Rat Oral >10,000 mg/kg

Subchronic

NOAEL
Rat Oral (diet) 3 mg/kg/day

LD₅₀: Median lethal dose; NOAEL: No-Observed-Adverse-Effect Level.

Experimental Protocol: Subchronic Oral Toxicity Study
in Rats (General OECD 408 Guideline)
This type of study is designed to evaluate the adverse effects of a substance administered

orally in repeated doses over a 90-day period.

Methodology:

Test Animals: Young, healthy rats (e.g., Sprague-Dawley strain) are used. Both sexes are

included.

Dosage: At least three dose levels of Profluralin and a control group (receiving the vehicle

only) are used. The doses are typically administered daily via the diet or by gavage.

Duration: The study duration is 90 days.

Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food

consumption are measured weekly.
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Clinical Pathology: At the end of the study, blood samples are collected for hematology and

clinical chemistry analysis. Urine samples are also collected for urinalysis.

Gross Pathology and Histopathology: All animals are subjected to a full necropsy. Organs

are weighed, and tissues are preserved for microscopic examination (histopathology).

Data Analysis: The data are statistically analyzed to determine any dose-related effects and

to establish a No-Observed-Adverse-Effect Level (NOAEL).

Environmental Fate
The environmental fate of a herbicide is a critical aspect of its overall assessment. Studies on

Profluralin have focused on its persistence, mobility, and degradation in the environment.

Table 4: Environmental Fate Data for Profluralin

Parameter Value Conditions

Soil Half-life (Aerobic) 80-160 days
Varies with soil type and

conditions

Soil Degradation (88 days) 87% reduction Aerobic conditions

Soil Degradation (88 days) 23% reduction
Discontinuous anaerobic

conditions

Experimental Protocol: Aerobic and Anaerobic
Transformation in Soil (General OECD 307 Guideline)
This study aims to determine the rate and route of degradation of a substance in soil under

both aerobic and anaerobic conditions.

Methodology:

Test System: Soil samples are collected from relevant agricultural areas. The soil is

characterized (e.g., texture, organic carbon content, pH).
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Test Substance: Radiolabeled (e.g., ¹⁴C) Profluralin is used to facilitate tracking of the

parent compound and its degradation products.

Application: The test substance is applied to the soil samples at a rate representative of

agricultural use.

Incubation:

Aerobic: The treated soil is incubated in the dark at a controlled temperature and moisture

content. A continuous flow of air is passed through the incubation vessels to maintain

aerobic conditions.

Anaerobic: After an initial aerobic phase, the soil is flooded with water, and the headspace

is purged with an inert gas (e.g., nitrogen) to create anaerobic conditions.

Sampling and Analysis: Soil samples are collected at various time points. The samples are

extracted, and the extracts are analyzed using techniques like high-performance liquid

chromatography (HPLC) with radiometric detection to quantify the parent compound and its

transformation products. Volatile degradation products (e.g., ¹⁴CO₂) are trapped and

quantified.

Data Analysis: The degradation kinetics of Profluralin are determined, and the half-life

(DT₅₀) is calculated. The major degradation products are identified.
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Figure 3: General experimental workflow for a soil degradation study.

Conclusion
Profluralin represents a significant chapter in the history of dinitroaniline herbicides. While no

longer in widespread use, its development and mechanism of action as a microtubule

assembly inhibitor continue to be relevant to the fields of herbicide science and cancer

research, where microtubule-targeting agents are of great interest. This technical guide has
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provided a comprehensive overview of the key scientific and historical aspects of Profluralin,

offering a valuable resource for researchers and professionals in related fields. The detailed

protocols and summarized data serve as a foundation for understanding the evaluation and

characteristics of this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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